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Compound of Interest

Compound Name: WIKI4

cat. No.: B15544682

Application Notes and Protocols for WIKI4
Introduction

WIKI4 is a potent and selective small molecule inhibitor of the Wnt/3-catenin signaling pathway.
[1][2] It functions by targeting the enzymatic activity of tankyrase 1 (TNKS1) and tankyrase 2
(TNKS2), key regulators of the B-catenin destruction complex.[3][4][5] Specifically, WIKI4
inhibits the auto-ADP-ribosylation of TNKS2, which in turn prevents the ubiquitination and
subsequent proteasomal degradation of Axin.[1][6] The stabilization of Axin enhances the
activity of the destruction complex, leading to the phosphorylation and degradation of 3-
catenin. This effectively blocks the transcription of Wnt target genes.[1][7] WIKI4 has been
utilized in various studies involving cancer cell lines and human embryonic stem cells to probe
the function of the Wnt pathway.[8]

Proper preparation and storage of WIKI4 stock solutions are critical for ensuring experimental
reproducibility and accuracy. These application notes provide detailed protocols for the
preparation, storage, and handling of WIKI4 for laboratory use.

Data Presentation
Chemical and Physical Properties

The fundamental properties of WIKI4 are summarized below. This information is essential for
calculating the required mass for stock solution preparation.
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Property Value References
2-(3-((4-(4-methoxyphenyl)-5-
(pyridin-4-yl)-4H-1,2,4-triazol-

IUPAC Name 3-yNthio)propyl)-1H- [7]

benzo[delisoquinoline-1,3(2H)-

dione
Molecular Formula C29H23Ns503S [6]
Molecular Weight 521.59 g/mol [61[7]
CAS Number 838818-26-1 [6]
Appearance White to off-white solid [7]
Purity >98% (HPLC) [6]

Solubility Data

WIKI4 exhibits poor solubility in agueous solutions but is soluble in several organic solvents.

Solvent Maximum Concentration References
DMSO 10 mM (approx. 5.22 mg/mL) [6]
DMF 5 mg/mL [4]
Water Not Soluble [7]
Biological Activity
WIKI4 is a highly potent inhibitor with low nanomolar efficacy.
Target/Pathway Potency References
TNKS1 (ICso) 26 nM [3][4][5]
TNKS2 (ICs0) ~15 nM [4][6]
Wnt/B-catenin Signaling (ECso) ~75 nM [6]119]
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Experimental Protocols

Materials Required
o WIKI4 powder (purity >298%)

o Anhydrous/molecular sieve-treated Dimethyl Sulfoxide (DMSO)
o Calibrated analytical balance

« Sterile microcentrifuge tubes or cryovials

o Pipettes and sterile, filter-barrier pipette tips

o Vortex mixer

o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Preparation of a 10 mM WIKI4 Stock Solution

This protocol describes the preparation of a 10 mM stock solution in DMSO, a commonly used
concentration for laboratory experiments.

o Pre-analysis Calculation:

o Using the molecular weight of WIKI4 (521.59 g/mol ), calculate the mass required for your
desired volume.

o To prepare 1 mL of a 10 mM stock solution, you will need:
= Mass = 10 mmol/L * 1 mL * 521.59 g/mol = 5.22 mg
e Weighing the Compound:
o Tare a sterile, clean microcentrifuge tube on the analytical balance.

o Carefully weigh 5.22 mg of WIKI4 powder directly into the tube. Handle the powder in a
chemical fume hood to avoid inhalation.
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e Solubilization:
o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the WIKI4 powder.
o Cap the tube securely.

o Vortex the solution thoroughly for 1-2 minutes until the powder is completely dissolved.
Visually inspect the solution against a light source to ensure no solid particulates remain.
Gentle warming in a 37°C water bath can assist with solubilization if needed.

» Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles which can degrade the compound, aliquot the stock
solution into smaller, single-use volumes (e.g., 10-20 uL) in sterile cryovials or
microcentrifuge tubes.

o Clearly label each aliquot with the compound name, concentration (10 mM), solvent
(DMSO), and date of preparation.

Storage and Stability

Proper storage is crucial to maintain the biological activity of WIKI4.

Storage . .
Form Stability Period References
Temperature
Powder -20°C > 4 years [4]
Stock Solution (in
-20°C 1-12 months [91[10][11]
DMSO)
Stock Solution (in
-80°C 6-24 months [9][10]

DMSO)

Note: For optimal results, it is recommended to use the stock solution within one year when
stored at -20°C and within two years when stored at -80°C.[9] Before use, thaw the aliquot at
room temperature and ensure the solution is clear and free of precipitate.
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Visualizations

WIKI4 Mechanism of Action in the Wnt/-catenin
Pathway
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Caption: WIKI4 inhibits Tankyrase, stabilizing Axin and promoting 3-catenin degradation.

Workflow for Preparing WIKI4 Stock Solution
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Caption: A step-by-step workflow for preparing a 10 mM WIKI4 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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